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Compound Name: 2,3,5-Trimethyloctane

Cat. No.: B14559771 Get Quote

Introduction
2,3,5-Trimethyloctane is a branched alkane hydrocarbon that can be present in the

environment due to anthropogenic activities, primarily related to the release of petroleum

products such as gasoline and diesel fuel. As a volatile organic compound (VOC), its presence

in soil, water, and air is of environmental concern due to potential impacts on air and water

quality. Accurate and sensitive analytical methods are crucial for monitoring the concentration

of 2,3,5-trimethyloctane in various environmental matrices to assess the extent of

contamination and ensure regulatory compliance. This application note provides detailed

protocols for the analysis of 2,3,5-trimethyloctane in environmental samples using headspace

and purge and trap gas chromatography-mass spectrometry (GC-MS).

Analytical Principle
The analysis of 2,3,5-trimethyloctane in environmental samples is typically performed using

gas chromatography-mass spectrometry (GC-MS).[1] This technique offers high separation

efficiency and definitive compound identification. Due to the volatile nature of 2,3,5-
trimethyloctane, sample introduction techniques that efficiently extract volatile compounds

from the sample matrix are required. The two primary methods are:

Headspace (HS) GC-MS: This technique involves heating the sample in a sealed vial to

partition volatile analytes into the headspace gas, which is then injected into the GC-MS

system.[2][3] It is a robust and automated method suitable for a wide range of volatile

compounds.
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Purge and Trap (P&T) GC-MS: This method involves bubbling an inert gas through the

sample, which strips the volatile analytes from the matrix. The analytes are then

concentrated on a sorbent trap before being thermally desorbed and introduced into the GC-

MS.[4] P&T generally offers lower detection limits than headspace analysis.

Data Presentation
While specific quantitative data for 2,3,5-trimethyloctane in environmental samples is not

widely reported in publicly available literature, this table provides representative concentration

ranges and method detection limits for similar volatile organic compounds in various

environmental matrices. These values can be used as a general guideline for method

development and validation for 2,3,5-trimethyloctane analysis.

Environmental
Matrix

Analyte Class
Typical
Concentration
Range

Method
Detection
Limit (MDL)

Analytical
Technique

Groundwater
Volatile

Hydrocarbons
0.5 - 50 µg/L 0.1 - 1 µg/L

Purge and Trap

GC-MS

Industrial Soil
C9-C12 Aliphatic

Hydrocarbons
1 - 500 mg/kg 0.1 - 5 mg/kg

Headspace GC-

MS

Urban Air
Volatile Organic

Compounds
1 - 20 µg/m³ 0.1 - 2 µg/m³

Thermal

Desorption GC-

MS

Experimental Protocols
Detailed methodologies for the analysis of 2,3,5-trimethyloctane in water and soil samples are

provided below. These protocols are based on established EPA methods for volatile organic

compounds.

Protocol 1: Analysis of 2,3,5-Trimethyloctane in Water by
Purge and Trap GC-MS
1. Sample Collection and Preservation:
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Collect water samples in 40 mL glass vials with PTFE-lined septa.

Ensure no headspace is present in the vials.

Preserve the samples by adding hydrochloric acid (HCl) to a pH < 2.

Store samples at 4°C until analysis.

2. Purge and Trap System Parameters:

Purge Gas: Helium at 40 mL/min.

Purge Time: 11 minutes.

Trap: Tenax®/silica gel/charcoal or similar.

Desorb Temperature: 245°C.

Desorb Time: 2 minutes.

Bake Temperature: 260°C.

Bake Time: 8 minutes.

3. GC-MS Parameters:

Column: 30 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent.

Carrier Gas: Helium at a constant flow of 1.5 mL/min.

Oven Program:

Initial temperature: 40°C, hold for 3 minutes.

Ramp to 120°C at 8°C/min.

Ramp to 220°C at 15°C/min, hold for 2 minutes.

Injector Temperature: 220°C (inlet from purge and trap).
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MS Transfer Line Temperature: 230°C.

Ion Source Temperature: 230°C.

Mass Range: m/z 35-300.

Ionization Mode: Electron Ionization (EI) at 70 eV.

4. Calibration:

Prepare a stock solution of 2,3,5-trimethyloctane in methanol.

Create a series of calibration standards in reagent water spanning the expected

concentration range of the samples.

Analyze the calibration standards using the same purge and trap GC-MS method as the

samples.

Construct a calibration curve by plotting the peak area of 2,3,5-trimethyloctane against its

concentration.

Protocol 2: Analysis of 2,3,5-Trimethyloctane in Soil by
Headspace GC-MS
1. Sample Collection and Preservation:

Collect soil samples in appropriate containers and minimize headspace.

Store samples at 4°C until analysis.

2. Sample Preparation:

Weigh approximately 5 g of soil into a 20 mL headspace vial.

Add 5 mL of reagent water to the vial.

If high concentrations are expected, a methanol extraction can be performed as per EPA

method 5035A.
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Immediately seal the vial with a PTFE-lined septum and crimp cap.

3. Headspace Sampler Parameters:

Vial Oven Temperature: 80°C.

Vial Equilibration Time: 30 minutes.

Loop Temperature: 90°C.

Transfer Line Temperature: 100°C.

Injection Volume: 1 mL.

4. GC-MS Parameters:

Column: 30 m x 0.25 mm ID, 1.4 µm film thickness DB-624 or equivalent.

Carrier Gas: Helium at a constant flow of 1.5 mL/min.

Oven Program:

Initial temperature: 40°C, hold for 5 minutes.

Ramp to 180°C at 10°C/min, hold for 5 minutes.

Injector Temperature: 200°C.

MS Transfer Line Temperature: 230°C.

Ion Source Temperature: 230°C.

Mass Range: m/z 35-300.

Ionization Mode: Electron Ionization (EI) at 70 eV.

5. Calibration:
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Prepare calibration standards by spiking clean sand or soil with known amounts of 2,3,5-
trimethyloctane stock solution in methanol.

Prepare the standards in headspace vials following the same procedure as the samples.

Analyze the calibration standards using the same headspace GC-MS method.

Construct a calibration curve by plotting the peak area of 2,3,5-trimethyloctane against its

concentration.

Visualization of Experimental Workflows

Sample Preparation (Water) Analysis

1. Collect 40 mL Water Sample
(pH < 2, 4°C) 2. Add Internal Standard 3. Purge and Trap 4. GC-MS Analysis 5. Data Acquisition

and Processing

Click to download full resolution via product page

Workflow for Water Sample Analysis.

Sample Preparation (Soil) Analysis

1. Collect Soil Sample 2. Weigh 5g into
20 mL Headspace Vial

3. Add 5 mL Reagent Water
and Internal Standard 4. Seal Vial 5. Headspace Extraction 6. GC-MS Analysis 7. Data Acquisition

and Processing

Click to download full resolution via product page

Workflow for Soil Sample Analysis.
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Logical Relationship of Analysis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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